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Compound of Interest

Compound Name: 2,2',3,4,4',5'-Hexachlorobiphenyl

Cat. No.: B1215911 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming the

challenges associated with the co-elution of Polychlorinated Biphenyl (PCB) congener 138

during Gas Chromatography (GC) analysis.

Frequently Asked Questions (FAQs)
Q1: What is PCB 138 and why is its accurate analysis crucial?

A1: PCB 138, chemically known as 2,2',3,4,4',5'-Hexachlorobiphenyl, is one of the 209 PCB

congeners. Polychlorinated biphenyls (PCBs) are a class of persistent organic pollutants that

have been widely used in various industrial applications. Due to their chemical stability and

resistance to degradation, they are widespread in the environment and bioaccumulate in the

food chain. Accurate quantification of specific congeners like PCB 138 is essential for

environmental monitoring, food safety assessment, and human health risk assessment.

Q2: Which other PCB congeners commonly co-elute with PCB 138?

A2: The co-elution of PCB congeners is a well-known challenge in GC analysis. While specific

co-eluting congeners can vary depending on the GC column and analytical conditions, some

congeners that have been reported to potentially co-elute with PCB 138 include PCB 163 and

PCB 158. The complexity of PCB mixtures in environmental and biological samples often leads

to the overlapping of chromatographic peaks.
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Q3: What are the primary reasons for the co-elution of PCB 138?

A3: Co-elution in gas chromatography occurs when two or more compounds travel through the

column at nearly the same rate and therefore exit the column at the same time, resulting in a

single, unresolved chromatographic peak.[1][2] The primary reasons for PCB co-elution

include:

Similar Physicochemical Properties: PCBs are structurally similar, differing only in the

number and position of chlorine atoms on the biphenyl rings. Congeners with similar volatility

and polarity are prone to co-elute.[3]

Insufficient Column Resolution: The GC column's stationary phase may not have the

necessary selectivity to differentiate between closely related congeners.[4]

Suboptimal Analytical Conditions: Factors such as the temperature program, carrier gas flow

rate, and injection technique can significantly impact the separation efficiency.[5]

Q4: How does co-elution of PCB 138 affect analytical results?

A4: Co-elution can lead to significant errors in the identification and quantification of PCB 138.

[1] An unresolved peak containing PCB 138 and one or more other congeners will result in an

overestimation of the concentration of PCB 138. This can lead to inaccurate risk assessments

and potentially incorrect regulatory decisions.

Q5: What are the main strategies to address the co-elution of PCB 138?

A5: The main strategies to overcome the co-elution of PCB 138 involve enhancing the

chromatographic separation or employing more selective detection techniques. Key

approaches include:

Chromatographic Method Optimization: Adjusting the GC temperature program and carrier

gas flow rate can improve resolution.[5][6]

Selection of an Appropriate GC Column: Using a GC column with a different stationary phase

chemistry can alter the elution order and resolve co-eluting congeners.[3][4]
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Dual-Column Confirmation: Employing a second GC column with a different polarity provides

an independent confirmation of the analyte's identity.[7][8]

Advanced Detection Techniques: Utilizing Gas Chromatography-Mass Spectrometry (GC-

MS) or tandem Mass Spectrometry (GC-MS/MS) offers higher selectivity, allowing for the

differentiation of co-eluting compounds based on their mass-to-charge ratios.[9][10]

Sample Preparation and Cleanup: Effective sample cleanup can remove interfering

compounds from the matrix, which might otherwise contribute to co-elution.[11]

Troubleshooting Guides
Issue 1: Poor chromatographic resolution between PCB 138 and an interfering peak.

This is a common issue where the GC column and current analytical method are not sufficient

to separate PCB 138 from a co-eluting congener or matrix interference.

Solutions:

Optimize the GC Temperature Program: A slower temperature ramp rate can often improve

the separation of closely eluting compounds.[5] Experiment with different ramp rates and

hold times, particularly around the elution temperature of PCB 138.

Adjust the Carrier Gas Flow Rate: The carrier gas flow rate affects the efficiency of the

separation. While it may seem counterintuitive, sometimes increasing the linear velocity

through the column can lead to narrower peaks and better resolution.[6]

Select a Different GC Column: The choice of the stationary phase is the most critical factor

for selectivity.[4] If you are using a non-polar column (e.g., 5% diphenyl / 95%

dimethylpolysiloxane), consider a column with a different polarity. For PCB analysis, columns

with high thermal stability are recommended to allow for baking out the column at high

temperatures to prevent carryover.[8]

Table 1: Comparison of Common GC Columns for PCB Analysis
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Stationary Phase

Type
Example Phase

Selectivity

Characteristics
Recommended Use

Non-Polar
5% Diphenyl / 95%

Dimethylpolysiloxane

Separates primarily

based on boiling point.

[3]

General purpose PCB

analysis, often used

as a primary column.

Mid-Polar
50% Diphenyl / 50%

Dimethylpolysiloxane

Offers different

selectivity based on

dipole-dipole

interactions.

Confirmation column,

resolving specific co-

elutions.

Polar
Cyanopropylphenyl

Polysiloxane

Stronger interactions

with polarizable

compounds.

Can provide unique

elution orders for

certain congeners.

Experimental Protocol: Optimizing GC Temperature Program

Initial Analysis: Run your standard method and note the retention time of the unresolved

PCB 138 peak.

Slower Ramp Rate: Decrease the temperature ramp rate in the segment of the program

where PCB 138 elutes by 1-2 °C/min.

Isothermal Hold: Introduce a short isothermal hold (e.g., 1-2 minutes) at a temperature just

below the elution temperature of the co-eluting pair.[6]

Evaluate Resolution: Analyze the chromatogram for improved separation between the

peaks of interest.

Issue 2: My GC-MS analysis indicates a co-elution with PCB 138, but I cannot achieve baseline

separation.

When mass spectrometry confirms the presence of multiple compounds in a single

chromatographic peak, a secondary method of confirmation is necessary to ensure accurate

identification and quantification.

Solution:
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Implement a Dual-Column GC System: A dual-column setup, also known as a confirmational

analysis, involves splitting the sample injection onto two parallel columns of different polarity.

[7][8] If a peak is identified as PCB 138 on both columns based on its retention time, the

confidence in its identification is significantly increased.

Experimental Protocol: Dual-Column Confirmation Setup

Column Selection: Choose two columns with different stationary phases (e.g., a non-polar

primary column and a mid-polar confirmation column).

Installation: Install both columns in the same GC oven. Use a "Y" press-tight connector to

split the flow from a single injector to both columns.

Detector Connection: Connect the outlet of each column to a separate detector (e.g., two

Electron Capture Detectors - ECDs) or to the same mass spectrometer if the system

allows for rapid switching.

Method Development: Develop a temperature program that provides good

chromatography on both columns. The retention times for PCB 138 will be different on

each column.

Analysis: Inject your sample and compare the chromatograms from both columns. Confirm

the presence of PCB 138 by matching the retention times on both columns with those of a

known standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. youtube.com [youtube.com]

2. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]

3. trajanscimed.com [trajanscimed.com]

4. Guide to GC Column Selection and Optimizing Separations [restek.com]

5. researchgate.net [researchgate.net]

6. Methods to separate co-eluting peaks - Chromatography Forum [chromforum.org]

7. gcms.cz [gcms.cz]

8. Method 8082A: Polychlorinated Biphenyls (PCBs) Analysis by GC [restek.com]

9. documents.thermofisher.com [documents.thermofisher.com]

10. peakscientific.com [peakscientific.com]

11. agilent.com [agilent.com]

To cite this document: BenchChem. [Technical Support Center: Overcoming Co-elution of
PCB 138 in GC Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215911#overcoming-co-elution-of-pcb-138-with-
other-congeners-in-gc-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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